1-(3-Bromothiophen-2-yl)-2-methylpropan-2-ol

• Molecular Formula: C8H11BrOS
• Molecular Weight: 235.14 g/mol
• IUPAC Name: 1-(3-bromothiophen-2-yl)-2-methylpropan-2-ol
• InChI: InChI=1S/C8H11BrOS/c1-8(2,10)5-7-6(9)3-4-11-7/h3-4,10H,5H2,1-2H3
• InChI Key: UCXSSZMAOLODTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=C(C=CS1)Br)O

Description

1-(3-Bromothiophen-2-yl)-2-methylpropan-2-ol is an organic compound that features a brominated thiophene ring attached to a tertiary alcohol group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 3-bromothiophene with a suitable alkylating agent under controlled conditions to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination reactions followed by purification steps to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromothiophen-2-yl)-2-methylpropan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom, yielding thiophene derivatives.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt) are often employed in substitution reactions.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Thiophene derivatives.

Substitution: Various substituted thiophene compounds depending on the nucleophile used.

Scientific Research Applications

1-(3-Bromothiophen-2-yl)-2-methylpropan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and pharmaceutical research.

Industry: Utilized in the production of advanced materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(3-Bromothiophen-2-yl)-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The bromine atom and the thiophene ring play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

1-(3-Bromothiophen-2-yl)-2-methylpropan-2-one: Similar structure but with a ketone group instead of an alcohol.

1-(3-Bromothiophen-2-yl)-2-methylpropan-2-amine: Contains an amine group instead of an alcohol.

3-Bromothiophene: Lacks the tertiary alcohol group and serves as a precursor in the synthesis of more complex compounds.

Uniqueness

1-(3-Bromothiophen-2-yl)-2-methylpropan-2-ol is unique due to its combination of a brominated thiophene ring and a tertiary alcohol group. This combination imparts distinct chemical and physical properties, making it valuable for various applications in research and industry .